N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)morpholine-4-sulfonamide

• IUPAC Name: N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]morpholine-4-sulfonamide
• InChI: InChI=1S/C13H18N4O4S/c18-22(19,17-4-7-20-8-5-17)15-2-3-16-10-13(9-14-16)12-1-6-21-11-12/h1,6,9-11,15H,2-5,7-8H2
• InChI Key: GYCMXLPFLMZEPT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)NCCN2C=C(C=N2)C3=COC=C3
• Molecular Formula: C13H18N4O4S
• Molecular Weight: 326.37 g/mol

Description

N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)morpholine-4-sulfonamide, also known as FPMO-III, is a small molecule inhibitor that has been found to have potential therapeutic applications in various diseases.

Scientific Research Applications

Inhibition of Enzymes

One of the prominent applications of such compounds includes their role as inhibitors for various enzymes. For instance, sulfonamide derivatives have demonstrated significant inhibitory activity against human carbonic anhydrase isoenzymes, contributing to their potential use in treating conditions associated with abnormal enzyme activity. Similarly, these compounds have shown strong inhibition of the acetylcholinesterase (AChE) enzyme, suggesting their usefulness in addressing diseases like Alzheimer's where enzyme dysfunction is a critical factor. The synthesis and bioactivity studies reveal these compounds' capacity to interact with enzymes at a molecular level, offering a pathway to developing novel therapeutic agents with enhanced efficacy and selectivity (Ozmen Ozgun et al., 2019).

Antimicrobial Activity

The antimicrobial potential of these compounds is another significant area of interest. Research has highlighted the synthesis of new sulfonamides and carbamates with pronounced antimicrobial activity, indicating their effectiveness against a range of bacterial and fungal strains. This attribute is particularly important in the quest for new antibiotics to combat resistant microbial strains, offering a foundation for developing drugs that can address a broad spectrum of infectious diseases (Janakiramudu et al., 2017).

Molecular Docking and Biological Evaluation

Furthermore, molecular docking studies and biological evaluations have underpinned the design and synthesis of novel pyrazole derivatives, including those related to N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)morpholine-4-sulfonamide, as significant antioxidants. These studies not only provide insights into the interaction mechanisms between the compounds and biological targets but also highlight their potential as antioxidants. Such applications are crucial in developing therapeutic strategies against oxidative stress-related conditions (Aziz et al., 2021).